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Compound of Interest

Compound Name: Tert-butyl isocyanate

CAS No.: 1609-86-5

Cat. No.: B108083

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the Globally Harmonized System

(GHS) of Classification and Labelling of Chemicals for tert-butyl isocyanate. It is intended to

serve as a detailed resource for professionals in research, scientific, and drug development

fields, offering in-depth information on its hazard profile, supported by quantitative toxicological

data and summaries of experimental methodologies.

GHS Hazard Classification Summary
tert-Butyl isocyanate is a volatile, colorless liquid with a pungent odor.[1][2] Under the GHS, it

is classified as a hazardous substance with multiple hazard endpoints, reflecting its potential to

cause significant harm upon exposure. The primary hazards associated with tert-butyl
isocyanate include its flammability, acute toxicity via oral and inhalation routes, severe skin

and eye effects, and its potential to act as a skin and respiratory sensitizer.

The official GHS classification, including hazard classes and categories, is summarized below:

Flammable Liquids: Category 2[1][3][4]
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Acute Toxicity, Oral: Category 3[3][5]

Acute Toxicity, Inhalation: Category 1 or 2[1][3][5]

Skin Corrosion/Irritation: Category 1B or 1C[1][3][5]

Serious Eye Damage/Eye Irritation: Category 1[3][5]

Respiratory Sensitization: Category 1[1][4][5]

Skin Sensitization: Category 1[1][3][4]

Specific Target Organ Toxicity (Single Exposure): Category 3, Respiratory tract irritation[1][3]

[5]

The corresponding GHS pictograms, signal word, and hazard statements are as follows:

Pictogram Signal Word Hazard Statement

alt text

alt text

alt text

alt text

Danger

H225: Highly flammable liquid

and vapor.[6][7] H301/H302:

Toxic/Harmful if swallowed.[1]

[4][6][7] H330: Fatal if inhaled.

[1][4][5][6][7] H314: Causes

severe skin burns and eye

damage.[1][4][5] H317: May

cause an allergic skin reaction.

[1][4] H318: Causes serious

eye damage.[1][5] H334: May

cause allergy or asthma

symptoms or breathing

difficulties if inhaled.[1][4]

H335: May cause respiratory

irritation.[1][4][5]

Quantitative Toxicological Data
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The GHS classification of tert-butyl isocyanate is based on quantitative data derived from

toxicological studies. The following table summarizes the key acute toxicity values found in the

literature.

Endpoint Species Route Value
GHS
Category

Reference

LD50 Rat Oral 185 mg/kg 3 [3]

LD50 Rat Oral 360 mg/kg 3 [3]

LC50 Rat
Inhalation

(Vapor)

1.59 mg/L

(4h)
1 [5]

LC50 Rat
Inhalation

(Vapor)

1695 mg/m³

(4h)
2 [3]

Note: The discrepancy in reported LC50 values may be due to different experimental conditions

or reporting standards. 1.59 mg/L is equivalent to 1590 mg/m³, placing both values within the

range for Category 1 or 2 for acute inhalation toxicity.

Experimental Protocols for Key Endpoints
The hazard classifications are determined through standardized experimental protocols,

primarily those established by the Organisation for Economic Co-operation and Development

(OECD). Below are detailed summaries of the methodologies for the key toxicological

endpoints for tert-butyl isocyanate.

Acute Oral Toxicity (OECD 401)
This test provides information on health hazards likely to arise from a single, short-term oral

exposure to a substance.

Principle: The test substance is administered orally by gavage in graduated doses to several

groups of experimental animals, with one dose per group. Observations of effects and

mortality are made.
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Test Animals: Typically, rodent species such as rats are used. At least 5 animals of the same

sex are used for each dose level.

Procedure:

Following a fasting period, the test substance is administered in a single dose by gavage.

Animals are observed for mortality, clinical signs of toxicity, and behavioral changes for at

least 14 days.

Body weight is recorded weekly.

At the end of the observation period, all surviving animals are euthanized and subjected to

a gross necropsy.

Data Analysis: The LD50 (the statistically derived single dose that can be expected to cause

death in 50% of the animals) is calculated. This value is then used to classify the substance

into one of the GHS categories for acute oral toxicity.[8]

Acute Inhalation Toxicity (OECD 403)
This guideline is used to assess the health hazards associated with a single, short-term

exposure to a substance via inhalation.

Principle: Rodents are exposed to the test substance in a dynamic airflow inhalation

exposure system for a defined period (typically 4 hours).

Test Animals: Commonly, rats are used.

Procedure:

Animals are placed in exposure chambers with a precisely controlled atmosphere

containing the test article as a gas, vapor, or aerosol.

The exposure duration is typically 4 hours.

Following exposure, animals are observed for mortality, clinical signs of toxicity, respiratory

distress, and changes in body weight for a 14-day period.
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A comprehensive necropsy is performed on all animals at the end of the study.

Data Analysis: The LC50 (the concentration in air that is expected to cause death in 50% of

exposed animals) is determined. This value is used for GHS classification.[9][10][11]

Skin Corrosion/Irritation (OECD 404)
This in vivo test determines the potential of a substance to cause irreversible (corrosion) or

reversible (irritation) skin damage.

Principle: The test substance is applied in a single dose to the skin of an experimental

animal.

Test Animals: The albino rabbit is the preferred species.

Procedure:

A small area of the animal's fur is clipped.

A dose of 0.5 mL (liquid) or 0.5 g (solid) of the test substance is applied to a small area of

skin (approximately 6 cm²).

The treated area is covered with a gauze patch for a 4-hour exposure period.

After patch removal, the skin is observed for erythema (redness) and edema (swelling) at

60 minutes, and then at 24, 48, and 72 hours.

Observations may continue for up to 14 days to assess the reversibility of the effects.

Data Analysis: Skin reactions are scored based on a standardized grading system. The

mean scores for erythema and edema are used to classify the substance. Corrosive

reactions are characterized by irreversible tissue damage such as ulcers, bleeding, and

scars.[7][12]

In vitro alternatives to this test, such as the Reconstructed Human Epidermis (RhE) Test

Method (OECD 431 and 439), are now preferred to reduce animal testing.[1][4][5][13][14][15]

Serious Eye Damage/Eye Irritation (OECD 405)
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This in vivo test evaluates the potential of a substance to produce irritation or damage to the

eye.

Principle: The test substance is applied in a single dose into the conjunctival sac of one eye

of an experimental animal.

Test Animals: Albino rabbits are typically used.

Procedure:

A single dose of the test substance (0.1 mL for liquids or 0.1 g for solids) is instilled into

the conjunctival sac of one eye. The other eye remains untreated and serves as a control.

The eyes are examined for lesions of the cornea, iris, and conjunctiva at 1, 24, 48, and 72

hours after application.

The observation period can be extended up to 21 days to assess the reversibility of any

observed effects.

Data Analysis: Ocular lesions are scored using a standardized system. The scores, along

with the nature and reversibility of the lesions, determine the classification. Severe,

irreversible effects lead to a "Category 1" classification.[3][6][16][17]

In vitro alternatives, such as the Bovine Corneal Opacity and Permability (BCOP) test (OECD

437), are available to identify severe irritants and reduce animal use.[18][19][20]

Skin Sensitization (OECD 406 or OECD 429)
These tests determine the potential of a substance to induce an allergic skin reaction.

Principle: The test involves an induction phase, where the immune system is exposed to the

substance, followed by a challenge phase to elicit a hypersensitivity reaction.

Test Methods:

Guinea Pig Maximization Test (GPMT) (OECD 406): This method uses an adjuvant to

enhance the immune response. It involves intradermal injections and topical applications

for induction, followed by a topical challenge.[21][22][23][24]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.oecd.org/en/publications/test-no-405-acute-eye-irritation-corrosion_9789264185333-en.html
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg405.pdf
https://www.nucro-technics.com/services/toxicology/oecd-405-acute-eye-irritation-corrosion/
https://www.oecd.org/en/publications/test-no-437-bovine-corneal-opacity-and-permeability-test-method-for-identifying-ocular-corrosives-and-severe-irritants_9789264076303-en.html
https://iivs.org/assays/ocular/bcop/
https://www.jrfglobal.com/blog/Bovine-Corneal-Opacity-and-Permeability-Test.aspx
https://www.oecd.org/en/publications/test-no-406-skin-sensitisation_9789264070660-en.html
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg406.pdf
https://www.oecd.org/en/publications/2022/06/test-no-406-skin-sensitisation_g1gh292d.html
https://www.slideshare.net/slideshow/skin-sensitization-test-oecd-406/248339980
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b108083?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Local Lymph Node Assay (LLNA) (OECD 429): This is the preferred method. It is based on

the principle that sensitizers induce lymphocyte proliferation in the lymph nodes draining

the site of application. Mice are treated with the test substance on the ear for three

consecutive days. The proliferation of lymphocytes in the draining auricular lymph nodes is

then measured.[25][26][27]

Data Analysis: In the GPMT, the incidence of skin reactions in the test group is compared to

a control group. In the LLNA, a Stimulation Index (SI) is calculated. An SI of 3 or greater is

considered a positive response, indicating the substance is a skin sensitizer.

GHS Classification Workflow
The process of classifying a chemical according to GHS is a systematic evaluation of available

data. The following diagram illustrates the logical workflow for this process.
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Data Collection & Evaluation
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Caption: Logical workflow for GHS hazard classification.

Conclusion
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tert-Butyl isocyanate is a chemical with a significant hazard profile that necessitates careful

handling and the use of appropriate personal protective equipment. Its classification as a highly

flammable liquid, acutely toxic by oral and inhalation routes, corrosive to skin and eyes, and a

skin and respiratory sensitizer underscores the importance of adhering to all safety precautions

outlined in its Safety Data Sheet (SDS). This guide provides the foundational technical

information for professionals to understand the basis of its GHS classification and to implement

appropriate risk management measures in the laboratory and during drug development

processes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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